Cas no 131567-16-3 (1H-3-Benzazepine,7-chloro-2,3,4,5-tetrahydro-1-(3-iodophenyl)-8-methoxy-3-methyl-, (S)-)

• Product name: 1H-3-Benzazepine,7-chloro-2,3,4,5-tetrahydro-1-(3-iodophenyl)-8-methoxy-3-methyl-, (S)-
• CAS No: 131567-16-3
• MF: C₁₈H₁₉ClINO
• MW: 427.70703625679
• CID: 1228714

1H-3-Benzazepine,7-chloro-2,3,4,5-tetrahydro-1-(3-iodophenyl)-8-methoxy-3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine,7-chloro-2,3,4,5-tetrahydro-1-(3-iodophenyl)-8-methoxy-3-methyl-, (S)-
• 1H-3-Benzazepine, 7-chloro-2,3,4,5-tetrahydro-1-(3-iodophenyl)-8-methoxy-3-methyl-, (S)- (9CI)

• Inchi： 1S/C18H19ClINO/c1-21-7-6-13-9-17(19)18(22-2)10-15(13)16(11-21)12-4-3-5-14(20)8-12/h3-5,8-10,16H,6-7,11H2,1-2H3/t16-/m0/s1
• InChI Key： YLCPHZNRTYYQNO-INIZCTEOSA-N
• SMILES： N1(C)CCC2=CC(Cl)=C(OC)C=C2[C@H](C2=CC=CC(I)=C2)C1

Computed Properties

• Exact Mass: 427.01967

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 469.9±45.0 °C(Predicted)
• PSA: 12.47
• pka: 7.88±0.40(Predicted)